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Compound of Interest

Compound Name: NPD2639
CAS No.: 859130-76-0
Cat. No.: B1680000
Get Quote
. J

Abstract & Scientific Context

NPD2639 (BR-1) is a specific beta-carboline derivative identified as a "biomediator” that
induces the production of Reveromycin A (RM-A) and other secondary metabolites in
Streptomyces species (e.g., Streptomyces sp.[1][2][3][4] SN-593) via the LuxR-family regulator
RevU.[1][2][3][4] Unlike general stressors, NPD2639 acts as a specific chemical signal, often
effective at low micromolar concentrations (0.35 uM — 35 uM).[1]

Proper solubilization in Dimethyl Sulfoxide (DMSO) is critical.[1] Inconsistent stock preparation
can lead to micro-precipitation upon addition to aqueous culture media, resulting in variable
induction efficiency and "false negative" biological data.[1] This protocol ensures a stable,
homogeneous 10 mM stock solution suitable for high-throughput screening or fermentation
optimization.[1]

Physicochemical Properties & Solubility
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Property Description

Chemical Name Beta-carboline derivative (BR-1)

CAS No. 859130-76-0

Appearance Typically a pale yellow to orange solid/powder

Soluble (>10 mM).[1] Recommended stock

Solubility (DMSO
Y ) concentration: 10 mM.[1]

Solubility (Water) Poor.[1] Precipitation occurs rapidly if added
olubili ater
Y directly to water without pre-dilution.[1]

Molecular Weight (MW) Refer to specific vial CoA. (Typical B-carboline
olecular Wei
J derivatives range 200-400 g/mol ).[1]

Materials & Equipment
e Compound: NPD2639 (Solid).[1]

e Solvent: Anhydrous DMSO (Dimethyl Sulfoxide), 299.9%, cell-culture grade.[1]

o Note: Avoid "wet" DMSO; hygroscopic water absorption decreases solubility and stability.

[1]
e Vials: Amber glass vials (borosilicate) with Teflon-lined caps.
o Why: Protects from light; DMSO can leach impurities from standard plastics.[1]

e Gas: Nitrogen or Argon (optional, for headspace purging).[1]

Protocol: Preparation of 10 mM Stock Solution
Step 1: Calculations

Before opening the vial, calculate the required volume of DMSO.[1] Do not rely on the mass
printed on the label; always weigh the solid if possible, or solvate the entire vial if the amount is
minute (<1 mg).[1]

Formula:
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Example Calculation:

Mass = 1.0 mg[1]

MW = 350.0 g/mol (Hypothetical - check CoA)[1]

Target Conc. = 10 mM[1]

[1]

Step 2: Dissolution

o Equilibrate the NPD2639 vial to room temperature before opening to prevent water
condensation.[1]

e Add the calculated volume of Anhydrous DMSO directly to the vial.[1]
» Vortex vigorously for 30—60 seconds.

 Visual Inspection: Hold the vial against a light source. The solution must be perfectly clear. If
particulates remain, sonicate in a water bath for 5 minutes at room temperature.[1]

o Critical Check: If the solution appears cloudy or "oily," add more DMSO to halve the
concentration (e.g., to 5 mM) and recalculate downstream dilutions.

Step 3: Aliquoting & Storage

» Divide the stock into small aliquots (e.g., 20-50 pL) in amber glass vials or high-quality
polypropylene PCR tubes.

o Reasoning: Prevents repeated freeze-thaw cycles, which can induce crystal formation and
degradation.[1]

e Storage: Store at -20°C (stable for >6 months) or -80°C (long term).

e Protect from light.[1]

Experimental Workflow: Induction in Streptomyces
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The following diagram illustrates the critical path from stock preparation to biological induction,
highlighting the "DMSO Shock" avoidance strategy.
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Figure 1: Workflow for solubilizing NPD2639 and introducing it to bacterial culture. Direct
addition of high-concentration DMSO stock can cause local precipitation; intermediate dilution

iIs recommended.[1]

Application Guidelines

e Final Concentration: The effective range for Reveromycin induction is typically 0.35 uM to 35
MM.[1]

 DMSO Tolerance:Streptomyces species generally tolerate up to 1-2% DMSO, but it is best
practice to keep the final DMSO concentration < 0.5% (v/v) to avoid solvent toxicity masking
the biomediator effect.[1]

o Control: Always run a "Vehicle Control" (DMSO only) to ensure the solvent alone does not
trigger stress-response pathways.[1]

Troubleshooting
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Issue

Possible Cause

Solution

Precipitate in Stock

Compound concentration too
high or DMSO is "wet"
(absorbed water).[1]

Sonicate at 30°C. If persistent,
dilute to 5 mM with fresh
anhydrous DMSO.

Precipitate in Media

"DMSO Shock" — Rapid
addition of hydrophobic stock

to aqueous media.[1]

Pre-dilute the stock 1:10 in
media immediately before
adding to the main culture, or

add dropwise while stirring.

No Biological Effect

Compound degradation or

incorrect dosing.[1]

Verify stock concentration by
UV/HPLC.[1] Ensure storage
at -20°C.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

e 1. CID 159763 | C55H72CuN405 | CID 159763 - PubChem [pubchem.ncbi.nlm.nih.gov]

e 2. [3-carboline chemical signals induce reveromycin production through a LuxR family
regulator in Streptomyces sp. SN-593 - PMC [pmc.ncbi.nim.nih.gov]

© 2026 BenchChem. All rights reserved. 5/7

Tech Support


https://pubchem.ncbi.nlm.nih.gov/compound/159763
https://pubchem.ncbi.nlm.nih.gov/compound/159763
https://pubchem.ncbi.nlm.nih.gov/compound/159763
https://pubchem.ncbi.nlm.nih.gov/compound/159763
https://pubchem.ncbi.nlm.nih.gov/compound/159763
https://www.jstage.jst.go.jp/article/pjab/101/1/101_pjab.101.003/_html/-char/en
https://pubchem.ncbi.nlm.nih.gov/compound/159763
https://pmc.ncbi.nlm.nih.gov/articles/PMC7311520/
https://www.researchgate.net/publication/342387410_b-carboline_chemical_signals_induce_reveromycin_production_through_a_LuxR_family_regulator_in_Streptomyces_sp_SN-593
https://pubchem.ncbi.nlm.nih.gov/compound/159763
https://www.jstage.jst.go.jp/article/pjab/101/1/101_pjab.101.003/_html/-char/en
https://pubchem.ncbi.nlm.nih.gov/compound/159763
https://www.benchchem.com/product/b1680000/docs?utm_src=pdf-body#application-note-preparation-of-npd2639-br-1-stock-solution-in-dmso
https://pubchem.ncbi.nlm.nih.gov/compound/159763
https://pubchem.ncbi.nlm.nih.gov/compound/159763
https://www.benchchem.com/product/b1680000/docs?utm_src=pdf-body#application-note-preparation-of-npd2639-br-1-stock-solution-in-dmso
https://www.benchchem.com/product/b1680000/docs?utm_src=pdf-body#application-note-preparation-of-npd2639-br-1-stock-solution-in-dmso
https://pubchem.ncbi.nlm.nih.gov/compound/159763
https://www.medkoo.com/products?cof=forid%3A9&ie=utf-8&q=%5B%20Best%20FC%20coins%20Site%3A%20Coinsnight.com%20%5D%5B%2030%25%20OFF%20code%3AFC2026%20%5D%2C400k%20fc%20coins%2Cfc%2026%20coins%20origin%2Cfc%20coins%2026%20pc%2Cmmoga%20fc%2026%2Cfc%2026%20coins%20for%20free%2Cfc%2026%20ultimate%20team%20coins%2Cbest%20way%20to%20get%20fc%20coins%20fc%2026%2Ccheapest%20site%20for%20EAS%20FC%20coins%2Ceasy%20fc%20coins%2Cfc%2026%20coin%20website%2C&page=2363
https://glixxlabs.com/chemical-products/bioactive-screen-leads-p6/GLXC-27563
https://www.glixxlabs.com/chemical-products/bioactive-screen-leads-p6/GLXC-23524
https://www.benchchem.com/product/b1680000?utm_src=pdf-custom-synthesis#bc-rfq
https://pubchem.ncbi.nlm.nih.gov/compound/159763
https://pmc.ncbi.nlm.nih.gov/articles/PMC7311520/
https://pmc.ncbi.nlm.nih.gov/articles/PMC7311520/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1680000?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Methodological & Application

Check Availability & Pricing

3. researchgate.net [researchgate.net]

4. Chemical biology research in RIKEN NPDepo aimed at agricultural applications
[jstage.jst.go.jp]
e 5. medkoo.com [medkoo.com]

e 6.ZLD115 [2980653-93-6] RNA Demethylase FTO Inhibitor | Glixxlabs.com High Quality
Supplier [glixxlabs.com]

e 7. Antitubercular Agent P19 | Glixxlabs.com High Quality Supplier [glixxlabs.com]

» To cite this document: BenchChem. [Application Note: Preparation of NPD2639 (BR-1) Stock
Solution in DMSO]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1680000/docs#application-note-preparation-of-
Npd2639-br-1-stock-solution-in-dmso]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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